Cas no 139626-39-4 (1-Heptanol, 4,4,6,6-tetramethyl-)

1-Heptanol, 4,4,6,6-tetramethyl- structure
139626-39-4 structure
Product Name:1-Heptanol, 4,4,6,6-tetramethyl-
CAS No:139626-39-4
MF:C11H24O
MW:172.307663917542
CID:1276596
Update Time:2024-08-03

1-Heptanol, 4,4,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanol, 4,4,6,6-tetramethyl-
    • Inchi: 1S/C11H24O/c1-10(2,3)9-11(4,5)7-6-8-12/h12H,6-9H2,1-5H3
    • InChI Key: DFJBZTAVEQQHSU-UHFFFAOYSA-N
    • SMILES: C(O)CCC(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 172.18282

Experimental Properties

  • Density: 0.829±0.06 g/cm3(Predicted)
  • Boiling Point: 200.9±8.0 °C(Predicted)
  • PSA: 20.23
  • pka: 15.20±0.10(Predicted)
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